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Compound of Interest

Compound Name: Sarcosine-d3

Cat. No.: B051587 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for Sarcosine-d3, including operational and disposal plans, to

ensure laboratory safety and procedural clarity.

Sarcosine-d3, a deuterated form of Sarcosine, is classified as a non-hazardous substance.

However, adherence to standard laboratory safety protocols is crucial to minimize any potential

risks.

Personal Protective Equipment (PPE) and Handling
While Sarcosine-d3 is not considered hazardous, appropriate personal protective equipment

should be worn to prevent contact and inhalation.[1] Standard laboratory practice dictates the

use of the following PPE:

Eye Protection: Safety glasses with side shields or chemical safety goggles are

recommended to protect against accidental splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, should be worn to prevent

skin contact.

Body Protection: A laboratory coat is required to protect clothing and skin from potential

contamination.
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Handling Procedures:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any

dust or aerosols.

Avoid direct contact with skin, eyes, and clothing.

Minimize dust generation during handling and weighing.

Wash hands thoroughly after handling the compound.

Storage and Stability
Proper storage is essential to maintain the integrity of Sarcosine-d3.

Storage Condition Recommendation

Temperature Store at -20°C for long-term stability.

Container Keep in a tightly sealed container.

Environment Store in a dry and well-ventilated place.

Spill and Emergency Procedures
In the event of a spill, follow these procedures:

Spill Type Procedure

Minor Spill

1. Wear appropriate PPE. 2. Sweep up the solid

material, avoiding dust generation. 3. Place in a

sealed container for disposal. 4. Clean the spill

area with a suitable solvent.

Major Spill

1. Evacuate the area. 2. Restrict access to the

spill area. 3. Ensure adequate ventilation. 4.

Follow your institution's emergency spill

response protocol.
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First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if

irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion

Wash out mouth with water. Do not induce

vomiting unless directed to do so by medical

personnel. Seek medical attention.

Disposal Plan
Sarcosine-d3 is not classified as a hazardous waste.[2] Therefore, disposal should follow

institutional and local regulations for non-hazardous chemical waste.

Disposal Steps:

Containerize: Place the waste Sarcosine-d3 in a clearly labeled, sealed container.

Documentation: Complete any necessary waste disposal forms as required by your

institution's Environmental Health and Safety (EHS) department.

Collection: Arrange for pickup by your institution's hazardous waste management service, or

dispose of it as non-hazardous chemical waste according to your site-specific procedures.

As a general guideline for non-hazardous drug disposal, the FDA recommends mixing the

substance with an undesirable material like dirt or cat litter, placing it in a sealed plastic bag,

and then disposing of it in the household trash.[3]
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Experimental Workflow for Handling Sarcosine-d3
The following diagram outlines the standard workflow for handling Sarcosine-d3 in a

laboratory setting.
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Caption: Workflow for the safe handling of Sarcosine-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b051587?utm_src=pdf-body
https://www.benchchem.com/product/b051587?utm_src=pdf-custom-synthesis
https://file.glpbio.com/quotepdf/sds.php?token=1df3dNHfMlF8F-uG4NVRI9TCVQ5VuwRwqCMR13qtcUxRvz0HpecLwRsATPzY-SzuJY51U9z0v3qsRnKnoITPMqSPmAY9FNBqbcbm7cVW0wxQI4nRhWzYt3uUKN14qEbCB5LH2Bg30yCC2
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-waste/trash-disposal
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/product/b051587#personal-protective-equipment-for-handling-sarcosine-d3
https://www.benchchem.com/product/b051587#personal-protective-equipment-for-handling-sarcosine-d3
https://www.benchchem.com/product/b051587#personal-protective-equipment-for-handling-sarcosine-d3
https://www.benchchem.com/product/b051587#personal-protective-equipment-for-handling-sarcosine-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051587?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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